Cas no 667899-73-2 (Histone H4 (2-21))
Histone H4 (2-21) Chemical and Physical Properties
Names and Identifiers
-
- Histone H4 (2-21)
-
- Inchi: 1S/C82H150N36O22/c1-46(2)33-58(113-67(127)43-105-72(132)52(19-6-11-27-85)109-63(123)39-100-61(121)37-103-70(130)50(17-4-9-25-83)110-65(125)41-104-73(133)53(22-14-30-96-80(89)90)112-64(124)40-101-69(129)49(88)44-119)74(134)106-42-66(126)111-51(18-5-10-26-84)71(131)102-36-60(120)99-38-62(122)108-47(3)68(128)114-54(20-7-12-28-86)75(135)115-56(24-16-32-98-82(93)94)77(137)118-59(34-48-35-95-45-107-48)78(138)116-55(23-15-31-97-81(91)92)76(136)117-57(79(139)140)21-8-13-29-87/h35,45-47,49-59,119H,4-34,36-44,83-88H2,1-3H3,(H,95,107)(H,99,120)(H,100,121)(H,101,129)(H,102,131)(H,103,130)(H,104,133)(H,105,132)(H,106,134)(H,108,122)(H,109,123)(H,110,125)(H,111,126)(H,112,124)(H,113,127)(H,114,128)(H,115,135)(H,116,138)(H,117,136)(H,118,137)(H,139,140)(H4,89,90,96)(H4,91,92,97)(H4,93,94,98)/t47-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-/m0/s1
- InChI Key: RLPPOYIZNQZTDS-IVVDQZOQSA-N
- SMILES: C(O)(=O)[C@H](CCCCN)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCCCN)NC(=O)[C@H](C)NC(=O)CNC(=O)CNC(=O)[C@H](CCCCN)NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)CNC(=O)[C@H](CCCCN)NC(=O)CNC(=O)CNC(=O)[C@H](CCCCN)NC(=O)CNC(=O)[C@H](CCCNC(N)=N)NC(=O)CNC(=O)[C@H](CO)N
Histone H4 (2-21) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-P1958-1mg |
Histone H4 (2-21) |
667899-73-2 | 98.17% | 1mg |
¥1200 | 2025-04-16 | |
| MedChemExpress | HY-P1958-5mg |
Histone H4 (2-21) |
667899-73-2 | 98.17% | 5mg |
¥3000 | 2025-04-16 | |
| MedChemExpress | HY-P1958-10mg |
Histone H4 (2-21) |
667899-73-2 | 98.17% | 10mg |
¥4500 | 2025-04-16 | |
| 1PlusChem | 1P01X9JO-1mg |
Histone H4 (2-21) |
667899-73-2 | 98% | 1mg |
$202.00 | 2024-04-22 | |
| 1PlusChem | 1P01X9JO-5mg |
Histone H4 (2-21) |
667899-73-2 | 98% | 5mg |
$552.00 | 2024-04-22 | |
| 1PlusChem | 1P01X9JO-10mg |
Histone H4 (2-21) |
667899-73-2 | 98% | 10mg |
$861.00 | 2024-04-22 |
Histone H4 (2-21) Suppliers
Histone H4 (2-21) Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on Histone H4 (2-21)
Histone H4 (2-21): A Comprehensive Overview
Histone H4 (2-21), identified by the CAS Registry Number 667899-73-2, is a peptide fragment derived from the histone protein family. Histones are essential components of chromatin, playing a critical role in the packaging of DNA within the nucleus of eukaryotic cells. The specific fragment Histone H4 (2-21) refers to the amino acid sequence spanning from position 2 to 21 of the histone H4 protein. This peptide has gained significant attention in recent years due to its involvement in various biological processes, particularly in epigenetics and gene regulation.
Recent studies have highlighted the importance of Histone H4 (2-21) in understanding chromatin dynamics and its role in cellular functions. One of the key findings is its interaction with other histones and non-histone proteins, which contributes to the formation of nucleosome structures. These structures are fundamental for regulating access to genetic material, thereby influencing gene expression. The peptide's ability to bind DNA and its role in nucleosome assembly have been extensively studied using advanced techniques such as cryo-electron microscopy and X-ray crystallography.
In addition to its structural role, Histone H4 (2-21) has been implicated in various pathological conditions, including cancer. Research indicates that modifications on this peptide, such as acetylation or methylation, can alter chromatin structure and lead to dysregulated gene expression. For instance, acetylation of lysine residues within this fragment has been associated with transcriptional activation, while certain methylation patterns have been linked to oncogenesis. These findings underscore the potential of targeting Histone H4 (2-21) for therapeutic interventions in cancer treatment.
The synthesis and purification of Histone H4 (CAS No 667899-73-2) have also been optimized to meet the demands of research and development. Advanced peptide synthesis techniques ensure high purity levels, making it a reliable tool for experimental studies. Moreover, the availability of this peptide has facilitated collaborative efforts among researchers worldwide, leading to a deeper understanding of histone biology.
Looking ahead, ongoing research aims to explore the therapeutic potential of Histone H4 (2-21). By leveraging its role in chromatin remodeling, scientists are investigating its application in developing novel diagnostic tools and therapeutic agents. Furthermore, advancements in computational modeling and bioinformatics are expected to provide new insights into the structural and functional properties of this peptide.
In conclusion, Histone H4 (CAS No 667899-73-2) represents a valuable model system for studying chromatin biology and epigenetic regulation. Its significance extends beyond basic research into potential clinical applications, making it a focal point for future investigations.
667899-73-2 (Histone H4 (2-21)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)